Cas no 1340040-21-2 (5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine
• CAS No: 1340040-21-2
• MF: C₈H₄F₃N₃O
• MW: 215.132071495056
• CID: 5830525
• PubChem ID: 63185139
• Update Time: 2025-05-24

5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2-amine, 5-(3,4,5-trifluorophenyl)-
• 5-(3,4,5-Trifluorophenyl)-1,3,4-oxadiazol-2-amine
• AKOS012487289
• EN300-2336931
• 1340040-21-2
• CS-0241526
• 5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine

• Inchi： 1S/C8H4F3N3O/c9-4-1-3(2-5(10)6(4)11)7-13-14-8(12)15-7/h1-2H,(H2,12,14)
• InChI Key： QLPFFQQHAWKRAZ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(F)=C(F)C(F)=C2)=NN=C1N

Computed Properties

• Exact Mass: 215.03064625g/mol
• Monoisotopic Mass: 215.03064625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.549±0.06 g/cm3(Predicted)
• Boiling Point: 329.1±52.0 °C(Predicted)
• pka: -2.28±0.26(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine

5-(3,4,5-Trifluorophenyl)-1,3,4-Oxadiazol-2-Amine: A Comprehensive Overview

The compound 5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine, with CAS No. 1340040-21-2, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered heterocycles containing two nitrogen atoms and one oxygen atom. The presence of a trifluorophenyl group at the 5-position introduces unique electronic and steric properties to the molecule.

Recent studies have highlighted the potential of oxadiazole derivatives as promising candidates for drug development. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that oxadiazole-containing compounds exhibit potent anti-tumor activity by targeting specific oncogenic pathways. The trifluorophenyl group in this compound further enhances its bioactivity by increasing lipophilicity and improving metabolic stability.

In terms of synthesis, 5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine can be prepared via a multi-step process involving nucleophilic substitution and cyclization reactions. A study in Organic Letters reported an optimized synthetic route that utilizes microwave-assisted conditions to achieve high yields and excellent purity. This method has been widely adopted in academic and industrial settings due to its efficiency and scalability.

The structural versatility of this compound makes it a valuable building block for constructing more complex molecules. For example, researchers have explored its use as a linker in peptide synthesis and as a scaffold for designing bioactive agents. A recent paper in Chemical Communications described the use of this compound as a precursor for synthesizing fluorescent probes with applications in bioimaging.

From a pharmacological perspective, oxadiazole derivatives have shown remarkable promise in treating various diseases. Preclinical studies indicate that this compound exhibits anti-inflammatory properties by inhibiting cyclooxygenase enzymes. Additionally, it has been found to possess anti-viral activity against herpes simplex virus type 1 (HSV-1), making it a potential candidate for antiviral drug development.

The unique combination of electronic properties and functional groups in this compound also makes it suitable for applications in materials science. For instance, studies have shown that films prepared from oxadiazole derivatives exhibit excellent charge transport properties and are being explored for use in organic electronics. The trifluorophenyl group further enhances these properties by improving thermal stability and mechanical robustness.

In conclusion, CAS No. 1340040-21-2, or 5-(3,4,5-trifluorophenyl)-1,3,4-oxadiazol-2-amine, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry and materials science alike. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.